Cas no 108221-59-6 (2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-
• CAS No: 108221-59-6
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 127862
• PubChem ID: 13704001
• Update Time: 2025-04-18

2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-
• 2H-1-Benzopyran-2-one,6,7-dihydroxy-8-methoxy-(9CI)
• 4-phenylesculetin
• 6,7-Dihydroxy-4-phenyl-2H
• 6,7-dihydroxy-4-phenyl-chromen-2-one
• 6,7-dihydroxy-4-phenyl-coumarin
• 6,7-Dihydroxy-4-phenylcoumarin
• 6,7-Dihydroxy-4-phenyl-cumarin
• 6,7-dihydroxy-8-methoxy-coumarin
• 6,7-Dihydroxy-8-methoxycoumarin
• 6,7-Dihydroxy-8-methoxycumarin
• 6,7-Dihydroxy-8-methoxy-cumarin
• AC1NSZ6F
• CBDivE_012029
• CHEMBL1255818
• nordalbergin
• Oprea1_012343
• 108221-59-6
• 6,7-dihydroxy-8-methoxychromen-2-one
• 6,7-Dihydroxy-8-methoxy-2H-chromen-2-one

• Inchi： 1S/C10H8O5/c1-14-10-8(13)6(11)4-5-2-3-7(12)15-9(5)10/h2-4,11,13H,1H3
• InChI Key： CNRQIGWFHQJJRO-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C(=C(C1=2)OC)O)O)=O

Computed Properties

• Exact Mass: 208.03714
• Monoisotopic Mass: 208.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99
• LogP: 1.21280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 6,7-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 6,7-dihydroxycoumarins